Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0194847 4-Methylthiazol-2-ylguanidine hydrochloride 100599-91-5 C5H8N4S. HCl
VC0192801 Dehydrodeoxy donepezil 120013-45-8 C24H29NO2
VC0195928 Fluphenazine hydrochloride 146-56-5 C22H27ClF3N3OS
VC0196207 Hopantenic acid 18679-90-8 C10H19NO5
VC0193428 Fluvastatin t-butyl ester, (-)- 194934-96-8 C28H34FNO4
VC0192867 (S)-tert-Butyl (1-benzylpiperidin-3-yl)carbamate 216854-24-9 C17H26N2O2
VC0193335 Daunorubicin hydrochloride 23541-50-6 C27H29NO10.HCl
C27H30ClNO10
VC0193293 Hydroxy chlorambucil 27171-89-7 C14H20ClNO3
VC0194787 4-Hydroxy omeprazole 301669-82-9 C16H17N3O3S
VC0195669 5-hydroxyquinolin-2(1H)-one 31570-97-5 C9H7NO2
VC0192790 5,6-Dimethoxy-1H-indene-1,3(2H)-dione 36517-91-6 C11H10O4
VC0196140 O-linoleyl-L-carnitine 36816-10-1 C25H49NO4
VC0195734 4'-Amino-3',5'-dichloroacetophenone 37148-48-4 C8H7Cl2NO
VC0194855 3,3-Diphenyltetrahydrofuran-2-ylidene(dimethyl)ammonium bromide 37743-18-3 C18H20NOBr
VC0195756 Iminodibenzyl 494-19-9 C14H13N
VC0195154 Estradiol enanthate 4956-37-0 C25H36O3
VC0194352 ethyl 1-(4-methoxyphenyl)-7-oxo-6-(4-(2-oxopiperidin-1-yl)phenyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-c]pyridine-3-carboxylate 503614-91-3 C27H28N4O5
VC0194976 5-(3-((1,1-Dimethylethyl)amino)-2-hydroxypropoxy)-2(1H)-quinolinone monohydrochloride 53371-79-2 C16H22N2O3. HCl
VC0196330 1beta-Calcitriol 66791-71-7 C27H44O3
VC0193377 7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-4,6,9,11-tetrahydroxy-9-(2-hydroxyacetyl)-8,10-dihydro-7H-tetracene-5,12-dione 69401-50-9 C26H27NO11
VC0196317 trans-Calcitriol 73837-24-8 C27H44O3
VC0195741 5H-Dibenz(b,f)azepin-1-ol, 7-chloro-5-(3-(dimethylamino)propyl)-10,11-dihydro- 83385-97-1 C19H23ClN2O
VC0192836 2-((6-Chloro-3-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)methyl)benzonitrile 865758-96-9 C13H10ClN3O2
VC0193220 2-((3-Iodo-1H-indazol-6-yl)thio)-N-methylbenzamide 885126-34-1 C15H12IN3OS
VC0193102 Imidapril 89371-37-9 C20H27N3O6